3-((3-cyanopyrazin-2-yl)oxy)-N-(thiophen-2-ylmethyl)piperidine-1-carboxamide

• IUPAC Name: 3-(3-cyanopyrazin-2-yl)oxy-N-(thiophen-2-ylmethyl)piperidine-1-carboxamide
• InChI: InChI=1S/C16H17N5O2S/c17-9-14-15(19-6-5-18-14)23-12-3-1-7-21(11-12)16(22)20-10-13-4-2-8-24-13/h2,4-6,8,12H,1,3,7,10-11H2,(H,20,22)
• InChI Key: VFSBMSAQVLMXPW-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C(=O)NCC2=CC=CS2)OC3=NC=CN=C3C#N
• Molecular Formula: C16H17N5O2S
• Molecular Weight: 343.4 g/mol

Description

3-((3-cyanopyrazin-2-yl)oxy)-N-(thiophen-2-ylmethyl)piperidine-1-carboxamide, also known as CP-690,550, is a small molecule inhibitor of Janus kinase 3 (JAK3). JAK3 is a tyrosine kinase that plays a critical role in the signaling pathways of cytokines, which are important for immune cell function. CP-690,550 has been studied extensively for its potential use in the treatment of autoimmune diseases, such as rheumatoid arthritis and psoriasis.

Scientific Research Applications

Synthesis and Biological Activity

The compound 3-((3-cyanopyrazin-2-yl)oxy)-N-(thiophen-2-ylmethyl)piperidine-1-carboxamide, due to its complex structure, is likely to be of interest in the synthesis of various heterocyclic compounds that could exhibit a range of biological activities. While the exact compound was not directly identified in available literature, related structures have been synthesized and evaluated for their potential applications in medicinal chemistry. For instance, the synthesis of hybrid molecules containing different moieties has shown that such compounds can possess significant antimicrobial, antilipase, and antiurease activities (Başoğlu et al., 2013). These findings suggest the possibility of similar applications for 3-((3-cyanopyrazin-2-yl)oxy)-N-(thiophen-2-ylmethyl)piperidine-1-carboxamide in the development of new pharmaceuticals.

Anticancer and Anti-inflammatory Applications

Compounds with structures similar to 3-((3-cyanopyrazin-2-yl)oxy)-N-(thiophen-2-ylmethyl)piperidine-1-carboxamide have been synthesized and investigated for their anticancer and anti-inflammatory properties. For example, novel pyrazolopyrimidines derivatives have been evaluated for their anticancer and anti-5-lipoxygenase agents, indicating the potential of such compounds in cancer and inflammation-related research (Rahmouni et al., 2016).

Neuroinflammation Imaging

Another interesting application is in the imaging of neuroinflammation. Compounds targeting the macrophage colony-stimulating factor 1 receptor (CSF1R) on microglia, such as [11C]CPPC, demonstrate the potential for noninvasive imaging of neuroinflammation in vivo. This approach could be relevant for studying various neuropsychiatric disorders and developing new therapeutics targeting neuroinflammation (Horti et al., 2019).

Antimicrobial and Tuberculostatic Activity

Research into pyrazine derivatives, closely related to the structural framework of 3-((3-cyanopyrazin-2-yl)oxy)-N-(thiophen-2-ylmethyl)piperidine-1-carboxamide, has led to the identification of compounds with promising tuberculostatic activity. This suggests potential applications in the development of new treatments for tuberculosis (Foks et al., 2005).